Cas no 2172562-78-4 (Tert-butyl 3-(1-hydroxy-3,5-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1-hydroxy-3,5-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2172562-78-4
• MF: C₁₉H₃₅NO₄
• MW: 341.485506296158
• CID: 5568851
• PubChem ID: 165592802
• Update Time: 2023-07-11

Tert-butyl 3-(1-hydroxy-3,5-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2172562-78-4
• tert-butyl 3-(1-hydroxy-3,5-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate
• EN300-1631064
• Tert-butyl 3-(1-hydroxy-3,5-dimethylcyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate

• Inchi： 1S/C19H35NO4/c1-14-9-15(2)11-19(23,10-14)18(13-21)7-6-8-20(12-18)16(22)24-17(3,4)5/h14-15,21,23H,6-13H2,1-5H3
• InChI Key： JQTSGJZVBGKYTQ-UHFFFAOYSA-N
• SMILES： OC1(CC(C)CC(C)C1)C1(CO)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 341.25660860g/mol
• Monoisotopic Mass: 341.25660860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70Ų